5-{3-[(4-nitrobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H13N3O6/c22-16-15(17(23)20-18(24)19-16)9-12-2-1-3-14(8-12)27-10-11-4-6-13(7-5-11)21(25)26/h1-9H,10H2,(H2,19,20,22,23,24)
• InChI Key: NIVJFRXBWFQANK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])C=C3C(=O)NC(=O)NC3=O
• Molecular Formula: C18H13N3O6
• Molecular Weight: 367.3 g/mol

Description

The compound “5-{3-[(4-nitrobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione” is a pyrimidinetrione derivative. Pyrimidinetriones are a class of compounds that contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms, and three carbonyl groups (C=O) attached to the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a pyrimidinetrione core with a nitrobenzyl group through an ether linkage. The nitrobenzyl group could potentially be introduced through a nucleophilic substitution reaction with a nitrobenzyl halide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidinetrione ring, a benzylidene group, and a nitrobenzyl group. The nitro group (-NO2) is a strong electron-withdrawing group, which could have significant effects on the electronic properties of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the nitro group and the ether linkage. The nitro group could potentially undergo reduction reactions to form an amine. The ether linkage could potentially be cleaved under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the nitro group is polar and could enhance the compound’s solubility in polar solvents. The compound’s melting and boiling points would depend on its molecular structure and the strength of the intermolecular forces.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Compounds with nitro groups can be explosive under certain conditions. If used as a drug, the compound could have side effects depending on its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it shows promising biological activity, it could be developed into a drug through a process of preclinical and clinical testing.